Cas no 2228211-77-4 (3-(3,3-difluorocyclobutyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228211-77-4
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 5831903
• PubChem ID: 165648237
• Update Time: 2023-12-27

3-(3,3-difluorocyclobutyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropan-1-ol
• EN300-1948402
• 2228211-77-4

• Inchi： 1S/C9H16F2O/c1-8(2,6-12)3-7-4-9(10,11)5-7/h7,12H,3-6H2,1-2H3
• InChI Key： YGWMFMNICDDGGZ-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(C)(C)CO)C1)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų